Cas no 56759-31-0 (1-(3-Bromo-2-nitrophenyl)ethanone)

1-(3-Bromo-2-nitrophenyl)ethanone structure
56759-31-0 structure
Product Name:1-(3-Bromo-2-nitrophenyl)ethanone
CAS No:56759-31-0
MF:C8H6BrNO3
MW:244.042141437531
MDL:MFCD22376108
CID:1091422
PubChem ID:12224158
Update Time:2025-04-20

1-(3-Bromo-2-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Bromo-2-nitrophenyl)ethanone
    • MFCD22376108
    • 1-(3-bromo-2-nitrophenyl)ethan-1-one
    • 3'-BROMO-2'-NITROACETOPHENONE
    • AC-28684
    • A869854
    • TD1052
    • AKOS022178247
    • 56759-31-0
    • MDL： MFCD22376108
    • Inchi： 1S/C8H6BrNO3/c1-5(11)6-3-2-4-7(9)8(6)10(12)13/h2-4H,1H3
    • InChI Key： VDSHPCROLUAESO-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(C(C)=O)=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 242.95311g/mol
  • Monoisotopic Mass: 242.95311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 62.9Ų

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1-(3-Bromo-2-nitrophenyl)ethanone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:56759-31-0)1-(3-Bromo-2-nitrophenyl)ethanone
Order Number:A869854
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:20
Price ($):331.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:56759-31-0)1-(3-Bromo-2-nitrophenyl)ethanone
A869854
Purity:99%
Quantity:1g
Price ($):331.0
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